Cas no 1123169-44-7 (2-Methyl-3-(1-naphthyl)-1-propanamine)
2-Methyl-3-(1-naphthyl)-1-propanamine is a synthetic organic compound featuring a naphthyl group attached to a propanamine backbone with a methyl substituent at the 2-position. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its naphthyl moiety enhances aromatic interactions, potentially improving binding affinity in bioactive molecules. The compound’s well-defined molecular architecture allows for precise modifications, facilitating its use in the development of specialized ligands or pharmacophores. High purity grades are available to ensure consistency in research and industrial applications. Suitable for controlled reactions, it offers versatility in synthetic pathways requiring tailored amine derivatives.
1123169-44-7 structure
Product Name:2-Methyl-3-(1-naphthyl)-1-propanamine
CAS No:1123169-44-7
MF:C14H17N
MW:199.291483640671
MDL:MFCD12198450
CID:1087771
PubChem ID:44616071
Update Time:2025-10-22
2-Methyl-3-(1-naphthyl)-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(naphthalen-1-yl)propan-1-amine
- [2-Methyl-3-(1-naphthyl)propyl]amine
- 2-methyl-3-naphthalen-1-ylpropan-1-amine
- CS-0275881
- STK873721
- 2-METHYL-3-(1-NAPHTHYL)-1-PROPANAMINE
- 1123169-44-7
- AKOS000430724
- EN300-5283296
- AKOS017258642
- ALBB-027064
- MFCD12198450
- 2-methyl-3-(1-naphthyl)propan-1-amine
- LS-09247
- DTXSID00659719
- 2-Methyl-3-(1-naphthyl)-1-propanamine
-
- MDL: MFCD12198450
- Inchi: 1S/C14H17N/c1-11(10-15)9-13-7-4-6-12-5-2-3-8-14(12)13/h2-8,11H,9-10,15H2,1H3
- InChI Key: LKMDBJJBQCVRCG-UHFFFAOYSA-N
- SMILES: NCC(C)CC1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 199.136099547g/mol
- Monoisotopic Mass: 199.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26Ų
2-Methyl-3-(1-naphthyl)-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495440-50mg |
2-Methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495440-100mg |
2-Methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B495440-500mg |
2-Methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 500mg |
$ 115.00 | 2022-06-07 | ||
| abcr | AB266086-1 g |
2-Methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 1g |
€169.40 | 2023-04-26 | ||
| abcr | AB266086-5 g |
2-Methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 5g |
€530.60 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1258735-1g |
2-methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 95% | 1g |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258735-5g |
2-methyl-3-(1-naphthyl)-1-propanamine |
1123169-44-7 | 95% | 5g |
$475 | 2024-06-07 | |
| abcr | AB266086-1g |
2-Methyl-3-(1-naphthyl)-1-propanamine; . |
1123169-44-7 | 1g |
€179.70 | 2025-02-16 | ||
| abcr | AB266086-5g |
2-Methyl-3-(1-naphthyl)-1-propanamine; . |
1123169-44-7 | 5g |
€552.30 | 2025-02-16 | ||
| Enamine | EN300-5283296-0.05g |
2-methyl-3-(naphthalen-1-yl)propan-1-amine |
1123169-44-7 | 0.05g |
$1056.0 | 2023-05-31 |
2-Methyl-3-(1-naphthyl)-1-propanamine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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